4-(N-cyclohexyl-N-ethylsulfamoyl)-N-(thieno[2,3-d]pyrimidin-4-yl)benzamide

• IUPAC Name: 4-[cyclohexyl(ethyl)sulfamoyl]-N-thieno[2,3-d]pyrimidin-4-ylbenzamide
• InChI: InChI=1S/C21H24N4O3S2/c1-2-25(16-6-4-3-5-7-16)30(27,28)17-10-8-15(9-11-17)20(26)24-19-18-12-13-29-21(18)23-14-22-19/h8-14,16H,2-7H2,1H3,(H,22,23,24,26)
• InChI Key: PLKSCCSJKNAWJQ-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1CCCCC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=C4C=CSC4=NC=N3
• Molecular Formula: C21H24N4O3S2
• Molecular Weight: 444.6 g/mol

Description

4-(N-cyclohexyl-N-ethylsulfamoyl)-N-(thieno[2,3-d]pyrimidin-4-yl)benzamide, also known as CX-4945, is a small molecule inhibitor that has been developed as a potential therapeutic agent for various types of cancers, including breast, prostate, and pancreatic cancer. CX-4945 is a selective inhibitor of protein kinase CK2, which is an important regulator of cell growth, proliferation, and survival.

Scientific Research Applications

Synthesis and Chemical Properties

One-Step Synthesis of Thieno[2,3-d]pyrimidin-4(3H)-ones : This research presents a green approach to synthesizing thieno[2,3-d]pyrimidin-4(3H)-ones, an important class of compounds with pharmacological significance, through a catalytic four-component reaction. This method offers advantages in step economy, reduced catalyst loading, and easy purification, highlighting the compound's versatility in drug development (Taoda Shi et al., 2018).

Biological Activities

Antimicrobial Activity of Thienopyrimidine Derivatives : A study on the synthesis and antimicrobial evaluation of new thienopyrimidine derivatives demonstrated pronounced antimicrobial activity. This underlines the potential of such compounds in developing new antibiotics (M. H. Bhuiyan et al., 2006).

Antibacterial Activity of Novel Benzohydrazide Derivatives : Research into the synthesis and evaluation of 4-{4-(methylamino)thieno[3,2-d]pyrimidin-2-yl}benzohydrazide derivatives revealed high activity against common bacterial strains, indicating their potential as antibacterial agents (T. Giri et al., 2017).

Anticancer Applications

Apoptosis-Inducing Agents for Breast Cancer : A multicomponent synthesis led to compounds with significant antiproliferative potential against cancer cell lines. Specifically, one compound showed a notable reduction in cell viability, suggesting its applicability in cancer therapy (E. Gad et al., 2020).

Analytical Techniques

Nonaqueous Capillary Electrophoresis : A study developed a capillary electrophoretic method for analyzing imatinib mesylate and related substances, showcasing the analytical applications of related compounds in quality control and pharmaceutical analysis (Lei Ye et al., 2012).